3-Chloro-4-((1-((4-fluoro-2-methylphenyl)sulfonyl)piperidin-4-yl)oxy)pyridine

• IUPAC Name: 3-chloro-4-[1-(4-fluoro-2-methylphenyl)sulfonylpiperidin-4-yl]oxypyridine
• InChI: InChI=1S/C17H18ClFN2O3S/c1-12-10-13(19)2-3-17(12)25(22,23)21-8-5-14(6-9-21)24-16-4-7-20-11-15(16)18/h2-4,7,10-11,14H,5-6,8-9H2,1H3
• InChI Key: GZGHWRYFIUFJAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)N2CCC(CC2)OC3=C(C=NC=C3)Cl
• Molecular Formula: C17H18ClFN2O3S
• Molecular Weight: 384.9 g/mol

Description

The compound “3-Chloro-4-((1-((4-fluoro-2-methylphenyl)sulfonyl)piperidin-4-yl)oxy)pyridine” is a complex organic molecule. It contains several functional groups, including a chloro group, a fluoro group, a sulfonyl group, a piperidinyl group, and a pyridine ring. These functional groups could potentially give the compound a variety of interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyridine ring, for example, is aromatic and planar, while the piperidinyl group is a six-membered ring with one nitrogen atom.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions due to the presence of several reactive functional groups. For example, the chloro group could potentially undergo nucleophilic substitution reactions, and the pyridine ring could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyridine ring could potentially make the compound aromatic and planar, which could influence its solubility and reactivity.

Scientific Research Applications

Catalytic Protodeboronation for Alkene Hydromethylation

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Hydroboration-Deboronation Strategy for Alkene Hydrogenation

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Functional Group Transformations

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Asymmetric Hydroboration Reaction

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Synthesis of Indolizidine Derivatives

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Mechanism of Action

Target of Action

It is known that this compound is a valuable building block in organic synthesis , suggesting that it may interact with a variety of molecular targets depending on the specific reactions it is involved in.

Mode of Action

It is known to participate in various chemical transformations, including oxidations, aminations, halogenations, and c–c-bond-formations such as alkenylations, alkynylations, and arylations . These transformations suggest that the compound can interact with its targets in a variety of ways, leading to a range of different chemical changes.

Safety and Hazards

The safety and hazards of this compound would depend on its specific physical and chemical properties. For example, if the compound is highly reactive, it could potentially be hazardous to handle.

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it were intended to be used as a drug, future research could focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy.